Cas no 1017785-80-6 (1-[4-(1H-pyrazol-5-yl)phenyl]methanamine)

1-[4-(1H-pyrazol-5-yl)phenyl]methanamine structure
1017785-80-6 structure
Product Name:1-[4-(1H-pyrazol-5-yl)phenyl]methanamine
CAS No:1017785-80-6
MF:C10H11N3
MW:173.214441537857
MDL:MFCD11200994
CID:1083118
PubChem ID:29062609
Update Time:2025-04-20

1-[4-(1H-pyrazol-5-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(1H-pyrazol-5-yl)phenyl]methanamine
    • 4-(1H-Pyrazol-3-yl)-benzylamine
    • 4-(2H-Pyrazol-3-yl)-benzylamine
    • Benzenemethanamine, 4-(1H-pyrazol-3-yl)-
    • SB30192
    • CS-0439963
    • AKOS009269150
    • DB-345617
    • EN300-40463
    • (4-(1H-Pyrazol-5-yl)phenyl)methanamine
    • AB01001390-01
    • (4-(1H-pyrazol-3-yl)phenyl)methanamine
    • SCHEMBL17091200
    • VS-0136
    • [4-(1H-pyrazol-5-yl)phenyl]methanamine
    • 1017785-80-6
    • AKOS006230524
    • MDL: MFCD11200994
    • Inchi: 1S/C10H11N3/c11-7-8-1-3-9(4-2-8)10-5-6-12-13-10/h1-6H,7,11H2,(H,12,13)
    • InChI Key: PVJHXROUKGNRNK-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 173.095297g/mol
  • Monoisotopic Mass: 173.095297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 173.21g/mol
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.7Ų

1-[4-(1H-pyrazol-5-yl)phenyl]methanamine Pricemore >>

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